(Z)-2,4-dimethoxy-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 2,4-dimethoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C19H17N3O5S2/c1-4-9-22-15-8-6-13(29(20,24)25)11-17(15)28-19(22)21-18(23)14-7-5-12(26-2)10-16(14)27-3/h1,5-8,10-11H,9H2,2-3H3,(H2,20,24,25)
• InChI Key: KXQNEQAAMVOLBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC#C)OC
• Molecular Formula: C19H17N3O5S2
• Molecular Weight: 431.5 g/mol

Description

Benzothiazole is a heterocyclic compound that is pervasive in vital bioactive molecules. It has been explored for a variety of therapeutic applications, making it an interesting moiety for designing new broad-spectrum pharmacophores. Benzothiazole and its derivatives have depicted various admirable biological properties in the form of antioxidant, anticancer, anti-inflammatory, analgesic, and acetylcholinesterase inhibitory agents.

Synthesis Analysis

Benzothiazole and benzoxazole linked 1,4-disubstituted 1,2,3-triazoles have been synthesized through copper (I) catalyzed azide-alkyne cycloaddition reaction. This reaction, also known as a click reaction, has been used for the formation (synthesis) of 1,4-disubstituted 1,2,3-triazoles from azides and terminal alkynes.

Molecular Structure Analysis

The structure of synthesized derivatives can be examined using FTIR, 1H, 13C-NMR, and HRMS techniques. These techniques provide detailed information about the molecular structure of the compound.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives can include various synthetic pathways such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For instance, the appearance, yield, melting point, and spectral data (FTIR, 1H NMR, 13C NMR, and HRMS) can provide valuable information about the compound.

Scientific Research Applications

Antibacterial Activity

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Anticancer Potential

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Antioxidant Properties

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Anti-Inflammatory Effects

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Analgesic Potential

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Acetylcholinesterase Inhibition

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Mechanism of Action

While the specific mechanism of action for this compound is not available, benzothiazole derivatives have been found to possess immense biological importance like antitubercular, anticancer, antiparasitic, antimicrobial, antileishmanial, antioxidant, anti-inflammatory, and anti-malarial activities.

Future Directions

The future directions for research on this compound could include further exploration of its biological activities and potential therapeutic applications. Molecular docking studies could be conducted to evaluate probable interactions with various biological targets, providing new insights for developing these new hybrids as potential therapeutic agents.